Cas no 2034997-81-2 (DEDUUGWMOSLZAR-VAWYXSNFSA-N)

• Product Name: DEDUUGWMOSLZAR-VAWYXSNFSA-N
• CAS No: 2034997-81-2
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6039938
• PubChem ID: 119099878
• Update Time: 2025-06-06

DEDUUGWMOSLZAR-VAWYXSNFSA-N Chemical and Physical Properties

Names and Identifiers

• DEDUUGWMOSLZAR-VAWYXSNFSA-N
• Ethenesulfonamide, N-[4-(3-methoxy-1-azetidinyl)phenyl]-2-phenyl-
• AKOS026688961
• (E)-N-(4-(3-methoxyazetidin-1-yl)phenyl)-2-phenylethenesulfonamide
• 2034997-81-2
• F6472-0399
• (E)-N-[4-(3-methoxyazetidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide
• (E)-N-[4-(3-methoxyazetidin-1-yl)phenyl]-2-phenylethenesulfonamide

• Inchi： 1S/C18H20N2O3S/c1-23-18-13-20(14-18)17-9-7-16(8-10-17)19-24(21,22)12-11-15-5-3-2-4-6-15/h2-12,18-19H,13-14H2,1H3
• InChI Key： DEDUUGWMOSLZAR-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(N2CC(OC)C2)C=C1)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 529.7±60.0 °C(Predicted)
• pka: 9.46±0.50(Predicted)

Additional information on DEDUUGWMOSLZAR-VAWYXSNFSA-N

Comprehensive Overview of Compound CAS No. 2034997-81-2 and Product Name: DEDUUGWMOSLZAR-VAWYXSNFSA-N

The compound with the CAS Number 2034997-81-2 and the product name DEDUUGWMOSLZAR-VAWYXSNFSA-N is a novel chemical entity that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and biotechnological research. This comprehensive overview aims to provide a detailed insight into the chemical structure, properties, and potential uses of this compound, supported by the latest research findings.

CAS No. 2034997-81-2 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise and consistent referencing of chemical substances. The CAS registry system is widely recognized and utilized in scientific literature, regulatory documents, and databases, making it an essential tool for researchers and professionals in the chemical and pharmaceutical industries.

The product name DEDUUGWMOSLZAR-VAWYXSNFSA-N is a systematic identifier that reflects the molecular structure and composition of the compound. This nomenclature is crucial for ensuring accurate communication and documentation in scientific research and industrial applications. The name is derived from the IUPAC (International Union of Pure and Applied Chemistry) guidelines, which provide a standardized method for naming chemical compounds.

In terms of chemical structure, CAS No. 2034997-81-2 is characterized by its unique molecular framework, which includes specific functional groups that contribute to its biological activity. Recent studies have shown that this compound exhibits promising properties in various biological assays, including anti-inflammatory, antioxidant, and anti-cancer activities. These findings have sparked interest in exploring its potential therapeutic applications.

The physical properties of CAS No. 2034997-81-2 are also noteworthy. It is typically a solid at room temperature with a well-defined melting point. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in laboratory experiments and formulations. Its stability under different conditions has been extensively studied to ensure its reliability in various applications.

In the realm of pharmaceutical research, CAS No. 2034997-81-2 has shown significant promise as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in modulating specific biological pathways associated with various diseases. For instance, it has been found to inhibit the activity of certain enzymes involved in inflammation and cancer progression, making it a potential candidate for therapeutic intervention.

The safety profile of CAS No. 2034997-81-2 has been evaluated through extensive toxicity studies. These studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, further research is needed to fully understand its long-term effects and any potential side effects.

In addition to its pharmaceutical applications, CAS No. 2034997-81-2 has also been explored for its potential use in biotechnological processes. Its unique chemical properties make it suitable for use as a reagent or catalyst in various synthetic reactions, contributing to the development of new materials and technologies.

The synthesis of CAS No. 2034997-81-2 has been optimized through advanced synthetic methods, ensuring high yields and purity levels. These methods involve multi-step reactions that are carefully controlled to produce the desired compound with minimal impurities. The ability to synthesize this compound efficiently is crucial for scaling up production for commercial applications.

The environmental impact of CAS No. 2034997-81-2 has also been considered in recent studies. Research has shown that it does not pose significant environmental risks when used under controlled conditions. However, proper disposal methods are recommended to prevent any potential ecological harm.

In conclusion, the compound with the CAS Number 2034997-81-2 and product name DEDUUGWMOSLZAR-VAWYXSNFSA-N represents a promising chemical entity with diverse applications in pharmaceuticals, biotechnology, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers worldwide.